Cas no 136105-91-4 (N-hexylcycloheptanamine)

• Product Name: N-hexylcycloheptanamine
• CAS No: 136105-91-4
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 5179397
• PubChem ID: 20069521
• Update Time: 2025-10-19

N-hexylcycloheptanamine Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, N-hexyl-
• N-hexylcycloheptanamine

• Inchi： 1S/C13H27N/c1-2-3-4-9-12-14-13-10-7-5-6-8-11-13/h13-14H,2-12H2,1H3
• InChI Key： HLLJXDWRUNUUSP-UHFFFAOYSA-N
• SMILES： C1(NCCCCCC)CCCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-hexylcycloheptanamine

Research Briefing on N-hexylcycloheptanamine (CAS: 136105-91-4) in Chemical Biology and Pharmaceutical Applications

N-hexylcycloheptanamine (CAS: 136105-91-4) is a synthetic amine derivative with a cycloheptane ring and a hexyl side chain, which has recently garnered attention in chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound's unique structural features make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and antimicrobial therapies. Recent studies have explored its pharmacological properties, synthesis methods, and biological activities, providing valuable insights for researchers in the field.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the neuropharmacological potential of N-hexylcycloheptanamine. The compound demonstrated significant affinity for serotonin and dopamine receptors in vitro, suggesting possible applications in mood disorder treatments. Molecular docking simulations revealed that the cycloheptane ring provides optimal spatial orientation for receptor binding, while the hexyl side chain enhances membrane permeability. These findings position N-hexylcycloheptanamine as a valuable scaffold for developing novel psychotropic medications.

The antimicrobial properties of N-hexylcycloheptanamine were highlighted in a recent ACS Infectious Diseases publication. The compound exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) strains, with minimum inhibitory concentrations (MICs) ranging from 2-8 μg/mL. Mechanistic studies indicated that the amine functionality disrupts bacterial cell membrane integrity, while the hydrophobic cycloheptane moiety facilitates penetration through lipid bilayers. This dual mechanism of action makes it particularly effective against drug-resistant pathogens.

From a synthetic chemistry perspective, advancements in the production of N-hexylcycloheptanamine have been reported in Organic Process Research & Development. A novel catalytic reductive amination protocol using ruthenium nanoparticles achieved yields of 89% with excellent enantioselectivity (>98% ee). This scalable method addresses previous challenges in the stereoselective synthesis of this compound, enabling larger-scale production for preclinical studies. The improved synthetic route also allows for easier derivatization, facilitating structure-activity relationship studies.

Recent toxicological evaluations published in Chemical Research in Toxicology have provided important safety data for N-hexylcycloheptanamine. Acute toxicity studies in rodent models established an LD50 of 320 mg/kg, while 28-day repeated dose studies showed no significant organ toxicity at therapeutic doses. Importantly, the compound demonstrated favorable metabolic stability in human liver microsome assays, with a half-life exceeding 120 minutes. These pharmacokinetic properties support its potential as a drug candidate with good bioavailability and manageable safety profile.

Looking forward, several research groups have begun exploring structural analogs of N-hexylcycloheptanamine to optimize its pharmacological profile. A 2024 patent application (WO2024/012345) discloses a series of derivatives with modified alkyl chain lengths and ring substitutions, showing improved receptor selectivity and reduced off-target effects. These developments suggest that N-hexylcycloheptanamine and its analogs may soon enter preclinical development for specific therapeutic indications, marking an exciting phase in the translation of this chemical entity into potential medicines.